Cas no 885069-29-4 (2-(5-Bromo-2-chlorophenyl)propan-2-ol)

• Product Name: 2-(5-Bromo-2-chlorophenyl)propan-2-ol
• CAS No: 885069-29-4
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 2112200
• PubChem ID: 68559693
• Update Time: 2024-10-26

2-(5-Bromo-2-chlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chlorophenyl)propan-2-ol
• WPXONSYGPGWBPM-UHFFFAOYSA-N
• FCH2500108
• 2-(5-bromo-2-chloro-phenyl)propan-2-ol
• 2-(5-bromo-2-chlorophenyl)-propan-2-ol
• 2-(5 bromo-2-chloro-phenyl)-propan-2-ol
• 2-(5-bromo-2-chloro-phenyl)-propan-2-ol
• Benzenemethanol, 5-bromo-2-chloro-alpha,alpha-dimethyl-
• SCHEMBL3234438
• DA-28033
• EN300-1895442
• MFCD27931438
• 885069-29-4
• CS-0191560
• AKOS024114446
• E93181
• 2-(5-Bromo-2-chlorophenyl)propan-2-ol

• Inchi： 1S/C9H10BrClO/c1-9(2,12)7-5-6(10)3-4-8(7)11/h3-5,12H,1-2H3
• InChI Key： WPXONSYGPGWBPM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C)(C)O)Cl

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes